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Compound of Interest

Compound Name: Benzyl isocyanate

Cat. No.: B3422438

An In-depth Technical Guide to the Physical Properties of Benzyl Isocyanate

This guide provides a comprehensive overview of the core physical properties of benzyl
isocyanate, specifically its boiling point and density. It is intended for researchers, scientists,
and professionals in drug development who utilize this reagent in their work. The document
includes tabulated physical data, general experimental protocols for property determination,
and a visualization of a key synthetic application.

Physical Properties of Benzyl Isocyanate

Benzyl isocyanate is a colorless to pale yellow liquid.[1] It is a valuable reagent in organic
synthesis, particularly in the preparation of ureas and carbamates, which are common moieties
in pharmaceutical compounds.[2] Understanding its physical properties is crucial for its proper
handling, storage, and use in chemical reactions.

Quantitative Data Summary

The boiling point and density of benzyl isocyanate are summarized in the table below. It is
important to note that boiling points are highly dependent on pressure.
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Physical Property Value Conditions
Boiling Point 101-104 °C at 33 mmHg[3][4][5]
110-111 °C at 40 mmHg[1]

Density 1.078 g/mL at 25 °CJ[3][4][6]

Experimental Protocols

While the provided search results do not contain specific experimental details for the
determination of these exact values, standard laboratory procedures are well-established for
measuring the boiling point and density of a liquid compound.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For pressure-sensitive compounds
like benzyl isocyanate, boiling points are typically measured under reduced pressure (vacuum
distillation) to prevent decomposition at higher temperatures.

Methodology: Simple Distillation at Reduced Pressure

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask
(containing the benzyl isocyanate and boiling chips), a distillation head with a thermometer,
a condenser, a receiving flask, and a vacuum source connected via a vacuum adapter. All
glass joints must be properly sealed to maintain the vacuum.

o Heating: The round-bottom flask is gently heated using a heating mantle.

e Pressure Control: The system is evacuated to the desired pressure (e.g., 33 mmHg), which
is monitored with a manometer.

o Temperature Reading: As the liquid boils, the vapor rises, and the thermometer bulb,
correctly positioned just below the side arm of the distillation head, will register a stable
temperature. This stable temperature is recorded as the boiling point at that specific
pressure.
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Condensation and Collection: The vapor is cooled and condensed back to a liquid in the
condenser and collected in the receiving flask.

Determination of Density

Density is the mass of a substance per unit volume. It is typically measured at a specific

temperature, as density varies with temperature.

Methodology: Using a Pycnometer

Weighing the Pycnometer: A clean, dry pycnometer (a flask with a specific, known volume) is
accurately weighed (m1).

Filling with Sample: The pycnometer is filled with benzyl isocyanate, ensuring no air
bubbles are trapped. The temperature of the sample is allowed to equilibrate to the desired
temperature (e.g., 25 °C) in a water bath.

Weighing the Filled Pycnometer: The filled pycnometer is carefully weighed again (mz2).

Calibration with Water: The process is repeated using a liquid of known density, typically
deionized water. The pycnometer is cleaned, filled with water at the same temperature, and
weighed (ms).

Calculation: The density of benzyl isocyanate (p_sample) is calculated using the formula:
p_sample = ((mz - m1) / (ms - m1)) * p_water where p_water is the known density of water at
the measurement temperature.

Synthetic Workflow Visualization

Benzyl isocyanate is a key building block in synthetic chemistry. One of its fundamental

reactions is the coupling with amines to form urea derivatives. This reaction is widely used in

the pharmaceutical industry to generate libraries of compounds for drug discovery.
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Caption: Workflow for the synthesis of substituted ureas from benzyl isocyanate.

This technical guide provides essential physical data and procedural context for the safe and
effective use of benzyl isocyanate in a laboratory setting. The provided visualization highlights
its fundamental reactivity in the synthesis of pharmaceutically relevant compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3422438#benzyl-isocyanate-physical-properties-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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